Cas no 2228676-94-4 (2,2-dimethyl-1-(3-methyl-1,2-oxazol-5-yl)cyclopropylmethanamine)

• Product Name: 2,2-dimethyl-1-(3-methyl-1,2-oxazol-5-yl)cyclopropylmethanamine
• CAS No: 2228676-94-4
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 6244804
• PubChem ID: 165734650
• Update Time: 2025-10-29

2,2-dimethyl-1-(3-methyl-1,2-oxazol-5-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(3-methyl-1,2-oxazol-5-yl)cyclopropylmethanamine
• EN300-1788653
• 2228676-94-4
• [2,2-dimethyl-1-(3-methyl-1,2-oxazol-5-yl)cyclopropyl]methanamine

• Inchi： 1S/C10H16N2O/c1-7-4-8(13-12-7)10(6-11)5-9(10,2)3/h4H,5-6,11H2,1-3H3
• InChI Key： CCNBFPJHBYOUHD-UHFFFAOYSA-N
• SMILES： O1C(=CC(C)=N1)C1(CN)CC1(C)C

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52Ų

Additional information on 2,2-dimethyl-1-(3-methyl-1,2-oxazol-5-yl)cyclopropylmethanamine

Introduction to 2,2-dimethyl-1-(3-methyl-1,2-oxazol-5-yl)cyclopropylmethanamine (CAS No. 2228676-94-4)

2,2-dimethyl-1-(3-methyl-1,2-oxazol-5-yl)cyclopropylmethanamine, identified by its CAS number 2228676-94-4, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropyl backbone fused with an oxazole heterocycle, which is further functionalized with an amine substituent. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.

The cyclopropylmethanamine moiety in the molecular structure contributes to the compound's rigidity and stability, which are critical properties in the design of bioactive molecules. Cyclopropane rings are known for their high strain energy, which can be exploited to enhance binding affinity to biological targets. In contrast, the 3-methyl-1,2-oxazol-5-yl group introduces a nitrogen-rich heterocycle that is commonly found in biologically active compounds. Oxazoles have been extensively studied for their role in various pharmacological applications, including antimicrobial, antiviral, and anti-inflammatory properties.

The synthesis of 2,2-dimethyl-1-(3-methyl-1,2-oxazol-5-yl)cyclopropylmethanamine involves a multi-step process that requires careful consideration of reaction conditions and reagent selection. The introduction of the cyclopropyl group necessitates controlled ring-forming reactions to ensure high yield and purity. Additionally, the incorporation of the oxazole ring requires precise functionalization to maintain the integrity of the heterocycle. Recent advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules, making them more accessible for further research.

One of the most compelling aspects of this compound is its potential as a lead structure for drug development. The combination of the cyclopropyl and oxazole moieties creates a scaffold that can interact with multiple biological targets. For instance, studies have shown that oxazole derivatives can modulate enzyme activity by binding to specific pockets on the enzyme surface. The amine group also provides a site for further derivatization, allowing researchers to fine-tune the pharmacological properties of the molecule.

Recent research has highlighted the importance of bioisosterism in drug design, where structural analogs are designed to maintain or improve biological activity while altering physicochemical properties. The cyclopropyl group in 2,2-dimethyl-1-(3-methyl-1,2-oxazol-5-yl)cyclopropylmethanamine serves as an excellent example of bioisosteric substitution, where it can replace larger or more flexible groups while maintaining or enhancing binding affinity. This concept has been successfully applied in various drug candidates, leading to improved pharmacokinetic profiles and reduced side effects.

The 3-methyl-1,2-oxazol-5-yl substituent adds another layer of complexity to this molecule, providing multiple sites for interaction with biological targets. Oxazole heterocycles are known for their ability to form hydrogen bonds and π-stacking interactions with biological macromolecules. These interactions are crucial for achieving high binding affinity and specificity. Additionally, the presence of a methyl group at position 3 enhances lipophilicity, which can improve membrane permeability and oral bioavailability.

In vitro studies have begun to explore the potential pharmacological activity of 2,2-dimethyl-1-(3-methyl-1,2-oxazol-5-yl)cyclopropylmethanamine. Initial experiments suggest that this compound exhibits promising activity against certain enzymatic targets relevant to inflammatory diseases and cancer. The oxazole moiety has been shown to modulate inflammatory pathways by inhibiting key enzymes such as COX and LOX. Furthermore, the cyclopropyl group may contribute to enhanced binding affinity by filling hydrophobic pockets on the target protein.

The amine group in the molecule also presents opportunities for further functionalization. Researchers have explored various strategies to derivatize amines into more potent bioactive molecules. For example, N-substitution or N-terminal modifications can alter metabolic stability and binding affinity. Additionally, linking this compound to other pharmacophores through amine-based linkers could lead to novel hybrid molecules with enhanced therapeutic potential.

Computational modeling has played a crucial role in understanding the interactions between 2,2-dimethyl-1-(3-methyl-1,2-oxazol-5-y lcyclopropylmethanamine and its potential biological targets. Molecular docking studies have been used to predict binding modes and affinities for various enzymes and receptors. These simulations have provided valuable insights into how structural modifications can optimize binding interactions. By leveraging computational tools alongside experimental data, researchers can accelerate the discovery process and identify promising lead compounds more efficiently.

The future prospects for 2,2-dimethyl-1-(3-methyl-l,lOxazol-S-y l)cyclopropyll~ethanamine are promising as it continues to be explored in preclinical studies. Further research is needed to fully elucidate its mechanism of action and potential therapeutic applications. Collaborative efforts between synthetic chemists and biologists will be essential in translating laboratory findings into clinical trials. As our understanding of molecular interactions advances， compounds like this will play an increasingly important role in developing next-generation therapeutics.